Cas no 50891-72-0 (Ethanol,2,2'-[(3-phenoxyphenyl)imino]bis-)

Ethanol,2,2'-[(3-phenoxyphenyl)imino]bis- structure
50891-72-0 structure
Product Name:Ethanol,2,2'-[(3-phenoxyphenyl)imino]bis-
CAS No:50891-72-0
MF:C16H19NO3
MW:273.326964616776
CID:381397
PubChem ID:246538
Update Time:2025-04-19

Ethanol,2,2'-[(3-phenoxyphenyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-[(3-phenoxyphenyl)imino]bis-
    • 2-[N-(2-hydroxyethyl)-3-phenoxyanilino]ethanol
    • 2,2'-[(3-phenoxyphenyl)imino]diethanol
    • AC1L6IAE
    • AC1Q57J3
    • AG-J-76385
    • AR-1D0881
    • CTK4J3307
    • NSC59764
    • NSC-59764
    • 50891-72-0
    • DTXSID00289191
    • Inchi: 1S/C16H19NO3/c18-11-9-17(10-12-19)14-5-4-8-16(13-14)20-15-6-2-1-3-7-15/h1-8,13,18-19H,9-12H2
    • InChI Key: XNJZFUBLVCOKNE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=CC(=C1)N(CCO)CCO

Computed Properties

  • Exact Mass: 273.13657
  • Monoisotopic Mass: 273.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 52.93
  • LogP: 2.26990
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